5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H22ClN3O5S/c1-3-29-17-7-4-15(5-8-17)18-9-11-21(25-24-18)30-13-12-23-31(26,27)20-14-16(22)6-10-19(20)28-2/h4-11,14,23H,3,12-13H2,1-2H3
• InChI Key: YCOZITMJEYMLFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNS(=O)(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C21H22ClN3O5S
• Molecular Weight: 463.9 g/mol
• CAS No.: 920356-11-2

Description

5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide is a synthetic chemical compound provided for research and development purposes. This benzosulfonamide derivative features a pyridazine core, a structure frequently explored in medicinal chemistry for its potential to interact with biological targets. Compounds with similar structural motifs, such as pyridazine and sulfonamide groups, have been identified as potent and selective antagonists for various receptors, including peroxisome proliferator-activated receptors (PPARs) and 5-HT6 receptors . Furthermore, aryl- and heteroaryl-sulfonamide derivatives are actively being investigated as modulators for protein targets like the C-C chemokine receptor 8 (CCR8), with potential applications in oncology, the treatment of fibrotic diseases, and immune disorders . The specific molecular architecture of this compound, which combines a benzenesulfonamide with a 6-(4-ethoxyphenyl)pyridazine group, suggests it may serve as a valuable chemical tool for probing biological pathways. Its primary research value lies in its potential as a modulator of enzyme or receptor activity, making it a candidate for use in high-throughput screening, binding assays, and mechanistic studies in early drug discovery. This product is intended for use by qualified researchers in a controlled laboratory setting. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate precautions and in accordance with all applicable laboratory safety regulations.

Biological Activity

5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide is a sulfonamide compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{22}ClN_{3}O_{5}S$, with a molecular weight of 463.9 g/mol. The structural complexity suggests potential interactions with various biological targets, making it a candidate for drug development.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities, including:

• Anticancer Activity : Preliminary studies suggest that compounds with similar structures have shown significant antiproliferative effects against various cancer cell lines. For instance, derivatives containing pyridazin moieties often exhibit potent inhibition of cell proliferation by interfering with tubulin polymerization and inducing cell cycle arrest in the G2/M phase .
• Anti-inflammatory Effects : Sulfonamide compounds have been documented to possess anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and modulation of signaling pathways related to inflammation .

The biological activity of 5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide may be attributed to several mechanisms:

• Tubulin Inhibition : Similar compounds have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells .
• Cytokine Modulation : The compound may affect the expression levels of cytokines involved in inflammatory responses, potentially reducing inflammation through direct interaction with inflammatory pathways .

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds, providing insights into the potential efficacy of 5-chloro-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide:

Study	Findings
In Vitro Anticancer Study	A derivative similar to this compound showed IC50 values ranging from 0.08 to 12.07 μM against HepG2 and HeLa cells, indicating strong antiproliferative activity .
Inflammation Model	In a model of inflammation, compounds with similar structures significantly decreased TNF-alpha levels in LPS-stimulated macrophages, suggesting anti-inflammatory potential .
Mechanistic Studies	Docking simulations indicated that the compound could bind effectively to tubulin and other protein targets, supporting its role as an inhibitor in cancer-related pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally related molecules, focusing on substituent effects, biological activity, and physicochemical properties.

Pyridazine-Based Sulfonamides

Compound 14 () :

• Structure: 5-(6-Chloro-8-(((2-ethylpyridin-4-yl)methyl)amino)-2-methylimidazo[1,2-b]pyridazin-3-yl)-N-(2-(dimethylamino)ethyl)-2-methoxybenzenesulfonamide.
• Key Features: Imidazo[1,2-b]pyridazine core, 2-methoxybenzenesulfonamide, dimethylaminoethyl side chain.
• Activity: Reported as a phosphatidylinositol 4-kinase IIIβ (PI4KB) inhibitor. The dimethylaminoethyl group may enhance solubility and target binding compared to the target compound’s ethoxyethyl chain.
• Reference :

Target Compound :

• The absence of a dimethylamino group may decrease solubility but improve metabolic stability.

Thiadiazole Derivatives with Anticancer Activity

Compound 7d () :

• Structure: 2-(2-Fluorophenoxy)-N-{5-[2-(4-methoxy-phenyl)-pyridin-3-yl]-[1,3,4]thiadiazol-2-yl}-acetamide.
• Key Features: Thiadiazole core, 4-methoxyphenylpyridine, fluorophenoxy group.
• Activity: IC50 = 1.8 µM against Caco-2 colorectal cancer cells, outperforming 5-fluorouracil. The fluorophenoxy group enhances cytotoxicity.
• Reference :

Target Compound :

• Differentiation: The pyridazine-sulfonamide scaffold may offer different binding kinetics compared to thiadiazole-acetamides. The ethoxyphenyl group (vs.

Pyridazin-3-Amine Derivatives

6-Chloro-N-(2-Methoxyphenyl)Pyridazin-3-Amine () :

• Structure : Pyridazine core with chlorine at position 6 and a 2-methoxyphenylamine group at position 3.
• Activity: Structural simplicity limits direct biological data, but pyridazin-3-amines are known intermediates in antiviral and anti-inflammatory agents.
• Reference :

Target Compound :

• Differentiation : The addition of a sulfonamide-ethoxyethyl chain and 4-ethoxyphenyl group introduces hydrogen-bonding capacity and bulkier substituents, likely enhancing target affinity and selectivity.

Triazolopyridine and Pyridazine Benzamides ()

Example 284 () :

• Structure : Benzamide with triazolopyridine, trifluoropropoxy, and dichlorophenyl groups.
• Key Features : High halogen content (Cl, F) increases electronegativity and binding to hydrophobic pockets.
• Activity : Likely designed for kinase inhibition (e.g., JAK/STAT pathway) due to triazolopyridine’s prevalence in kinase inhibitors.
• Reference :

Target Compound :

• Differentiation: The ethoxyphenyl-pyridazine system replaces triazolopyridine, offering a distinct electronic profile. The sulfonamide group (vs.

Structural and Physicochemical Comparison

Feature	Target Compound	Compound 14 ()	Compound 7d ()	Example 284 ()
Core Structure	Pyridazine + sulfonamide	Imidazo-pyridazine	Thiadiazole + pyridine	Triazolopyridine
Key Substituents	4-Ethoxyphenyl, Cl, OCH3	Cl, dimethylaminoethyl	4-Methoxyphenyl, F	CF3, Cl
Molecular Weight (Da)	~495 (estimated)	555 (reported)	~450 (estimated)	~550 (estimated)
logP (Predicted)	~3.5 (moderate lipophilicity)	~2.8 (polar side chain)	~3.0	~4.2 (highly lipophilic)
Hydrogen Bond Acceptors	7	8	6	9